Cas no 61759-02-2 (Propanoic acid, 3-[[(2-methylbutyl)amino]sulfonyl]-)

• Product Name: Propanoic acid, 3-[[(2-methylbutyl)amino]sulfonyl]-
• CAS No: 61759-02-2
• MF: C₈H₁₇NO₄S
• MW: 223.289881467819
• CID: 1629143
• Update Time: 2024-09-12

Propanoic acid, 3-[[(2-methylbutyl)amino]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-[[(2-methylbutyl)amino]sulfonyl]-

• Inchi： 1S/C8H17NO4S/c1-3-7(2)6-9-14(12,13)5-4-8(10)11/h7,9H,3-6H2,1-2H3,(H,10,11)
• InChI Key： TXRSMUGRXXCHAD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCS(NCC(C)CC)(=O)=O

Computed Properties

• Exact Mass: 223.08791

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 375.2±44.0 °C(Predicted)
• PSA: 83.47
• pka: 3.99±0.10(Predicted)